Cas no 1806020-15-4 (Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate)

• Product Name: Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate
• CAS No: 1806020-15-4
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4886568
• Update Time: 2025-10-18

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate

• Inchi： 1S/C10H9ClF3NO2/c1-17-8(16)2-5-6(3-11)7(9(12)13)4-15-10(5)14/h4,9H,2-3H2,1H3
• InChI Key： GJGGRCUZXYHRHL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CN=C(C=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate

Recent Advances in the Study of Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1806020-15-4)

Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1806020-15-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activities, positioning it as a promising scaffold for the development of novel therapeutic agents.

The compound's structure, characterized by the presence of chloromethyl, difluoromethyl, and fluorine substituents, offers diverse reactivity patterns that can be exploited for further functionalization. Researchers have reported efficient synthetic routes to access this compound, highlighting its utility as a versatile intermediate in the preparation of more complex molecules. Notably, its difluoromethyl group has been a focal point due to its ability to modulate the physicochemical properties of resulting derivatives, such as lipophilicity and metabolic stability.

In recent pharmacological studies, derivatives of Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate have shown promising activity against various biological targets. For instance, some analogs have demonstrated inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, preliminary data indicate that these compounds may exhibit selective binding to certain kinase domains, opening avenues for cancer therapy research.

Mechanistic investigations have revealed that the difluoromethyl group plays a crucial role in the compound's bioactivity, likely through its influence on hydrogen bonding interactions and electronic effects. Computational modeling studies have further supported these findings, providing insights into the molecular interactions between the compound and its biological targets. These studies underscore the importance of structural optimization to enhance potency and selectivity.

From a drug development perspective, Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate represents a valuable building block for the design of new chemical entities. Its synthetic accessibility and functional group diversity make it an attractive candidate for medicinal chemistry campaigns aimed at addressing unmet medical needs. Future research directions may include the exploration of its applications in targeted drug delivery systems and the development of prodrug strategies to improve pharmacokinetic profiles.

In conclusion, the growing body of research on Methyl 4-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine-3-acetate (CAS: 1806020-15-4) highlights its potential as a key intermediate and bioactive scaffold in medicinal chemistry. Continued investigation into its synthetic methodologies, structure-activity relationships, and biological mechanisms will likely yield further insights and opportunities for therapeutic innovation.